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Compound of Interest

Compound Name: ML303

Cat. No.: B2935589

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of ML303, a
potent inhibitor of the influenza viral protein NS1. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and to maintain environmental compliance. ML303 is
classified as an acute toxic substance (Category 3, Oral), signifying that it can be harmful if
ingested.

Immediate Safety and Handling Protocols

Before beginning any procedure involving ML303, ensure you are familiar with its hazard
profile. The primary hazard associated with ML303 is acute oral toxicity.

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment is mandatory when handling ML303
in any form (solid powder or in solution).
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PPE Category Specific Requirements

) Nitrile gloves are required. Ensure gloves are
Hand Protection _
regularly inspected for tears or punctures.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles must be worn.

Body Protection A standard laboratory coat is required.

) ) A NIOSH-approved respirator is necessary if
Respiratory Protection ] ) )
there is a risk of generating dust or aerosols.

Engineering Controls

Work with ML303 should be conducted in a well-ventilated area. A chemical fume hood is
strongly recommended, especially when handling the powdered form or preparing solutions.

Step-by-Step Disposal Procedures

The precautionary statement P501 mandates the disposal of ML303 and its containers in
accordance with local, state, and federal regulations. The following steps provide a general
framework for the proper disposal of ML303 waste.

Step 1: Waste Identification and Segregation

o Acutely Toxic Waste: All materials contaminated with ML303, including unused product,
solutions, and heavily contaminated labware (e.g., pipettes, vials), must be treated as
acutely toxic hazardous waste.

e Segregation: This waste stream must be kept separate from all other laboratory waste,
including non-hazardous trash and other chemical waste streams.

Step 2: Waste Collection and Containerization
e Solid Waste:

o Collect solid ML303 waste in a designated, leak-proof, and sealable container.
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o The container must be clearly labeled as "Hazardous Waste - Acutely Toxic" and should
list "ML303" as the primary constituent.

e Liquid Waste:
o Collect liquid waste containing ML303 in a compatible, sealed, and leak-proof container.

o The container must be clearly labeled as "Hazardous Waste - Acutely Toxic" and list
"ML303" and the solvent system.

o Secondary containment (e.g., a larger, unbreakable container) is required for liquid waste
containers.

Step 3: Labeling

All waste containers must be labeled with the following information:

e The words "Hazardous Waste"

e The full chemical name: ML303

e The specific hazard: "Acutely Toxic (Oral)"

e The accumulation start date (the date the first waste was added to the container)
e The name and contact information of the generating laboratory or researcher
Step 4: Storage

» Store sealed and labeled waste containers in a designated, secure area away from general
laboratory traffic.

e Ensure the storage area is well-ventilated.

e Do not store waste for an extended period. Follow your institution's guidelines for waste
pickup schedules.

Step 5: Disposal
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e Do not dispose of ML303 down the drain or in regular trash.

» Contact your institution's Environmental Health and Safety (EHS) department or equivalent
authority to arrange for the pickup and disposal of the hazardous waste.

e Provide the EHS department with a complete inventory of the waste.
Spill and Decontamination Procedures
In the event of a spill, immediately alert others in the area and evacuate if necessary.
e Small Spills (Powder):
o Wear appropriate PPE.
o Gently cover the spill with an absorbent material suitable for chemical spills.

o Carefully sweep the absorbed material into a designated hazardous waste container.
Avoid creating dust.

o Small Spills (Liquid):
o Wear appropriate PPE.
o Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).
o Collect the absorbed material into a designated hazardous waste container.
e Decontamination:
o Decontaminate the spill area with a suitable laboratory detergent and water.
o Collect all cleaning materials as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS department immediately.

ML303 Disposal Decision Pathway
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Click to download full resolution via product page

Caption: This diagram outlines the procedural workflow for the safe handling and disposal of
ML303 waste, from initial generation to final collection by Environmental Health and Safety.

Disclaimer: This document provides general guidance based on the known hazards of ML303.
It is not a substitute for a formal Safety Data Sheet (SDS) and must be supplemented by a
thorough review of your institution's specific chemical hygiene plan and waste disposal
protocols, as well as all applicable local, state, and federal regulations. Always consult with
your institution's Environmental Health and Safety department for specific guidance.

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for ML303]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2935589#mI303-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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